Cas no 91348-51-5 (1-(4-Bromophenyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(4-Bromophenyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 91348-51-5
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• MDL: MFCD00448856
• CID: 799647
• PubChem ID: 2912208
• Update Time: 2025-10-29

1-(4-Bromophenyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylicacid, 1-(4-bromophenyl)-5-oxo-
• 1-(4-bromophenyl)-5-oxo-3-Pyrrolidinecarboxylic acid
• 1-(4-BROMOPHENYL)-5-OXOPYRROLIDINE-3-CARBOXYLIC ACID
• AB00117571-01
• EN300-28557
• SMR000071275
• DTXSID70387779
• AKOS016040992
• HMS2377L23
• EU-0046137
• AS-9570
• SR-01000500599
• SCHEMBL2766820
• FT-0726361
• MDFOXHGBFTXKQL-UHFFFAOYSA-N
• Cambridge id 6730334
• MLS000062738
• (R)-3-Amino-3-(2-hydroxy-phenyl)-propionicacid
• AKOS000126955
• 1-(4-Bromophenyl)-5-oxo-3-pyrrolidinecarboxylic acid, AldrichCPR
• 1-(4-Bromo-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid
• CHEMBL1704117
• NCGC00057005-02
• Z57475063
• Oprea1_414128
• SR-01000500599-1
• MFCD00448856
• 91348-51-5
• BBL022402
• 1-(4-BROMOPHENYL)-5-OXOPYRROLIDINE-3-CARBOXYLICACID
• STK037546
• DA-31046
• 1-(4-Bromophenyl)-5-oxopyrrolidine-3-carboxylic acid

• MDL： MFCD00448856
• Inchi： 1S/C11H10BrNO3/c12-8-1-3-9(4-2-8)13-6-7(11(15)16)5-10(13)14/h1-4,7H,5-6H2,(H,15,16)
• InChI Key： MDFOXHGBFTXKQL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(CC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 282.984
• Monoisotopic Mass: 282.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 173-175 °C
• Boiling Point: 555.6±45.0 °C at 760 mmHg
• Flash Point: 289.8±28.7 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

1-(4-Bromophenyl)-5-oxopyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Bromophenyl)-5-oxopyrrolidine-3-carboxylic acid

Latest Research Advances on 1-(4-Bromophenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 91348-51-5) in Chemical Biology and Pharmaceutical Applications

1-(4-Bromophenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 91348-51-5) is a brominated pyrrolidine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery. This compound, characterized by its unique structural features including a 5-oxopyrrolidine core and a 4-bromophenyl substituent, has been explored for its pharmacological properties and synthetic utility. Recent studies have focused on its role as a building block for the development of novel bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor for the synthesis of potent kinase inhibitors. Researchers utilized the carboxylic acid functionality at the 3-position of the pyrrolidine ring to generate amide derivatives with selective activity against cyclin-dependent kinases (CDKs). The 4-bromophenyl group was found to be crucial for binding affinity, with molecular docking studies revealing specific interactions with hydrophobic pockets in the kinase domain. These findings suggest that 1-(4-Bromophenyl)-5-oxopyrrolidine-3-carboxylic acid could serve as a valuable template for developing new anticancer agents.

In neuropharmacology research, a team from MIT reported in ACS Chemical Neuroscience (2024) that derivatives of this compound exhibited promising activity as modulators of glutamate receptors. The oxopyrrolidine moiety was shown to mimic the conformation of endogenous glutamate, while the bromophenyl group contributed to enhanced blood-brain barrier penetration. These structural attributes make this chemical scaffold particularly interesting for the development of novel neuroprotective agents targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthetic accessibility of 1-(4-Bromophenyl)-5-oxopyrrolidine-3-carboxylic acid has also been a focus of recent investigations. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield (78%) and purity (>99%) using continuous flow chemistry. This advancement addresses previous challenges in large-scale production and makes the compound more accessible for medicinal chemistry programs. The authors highlighted the compound's stability under various reaction conditions, making it suitable for diverse derivatization strategies.

Emerging applications in radiopharmaceuticals have also been reported. Researchers at Johns Hopkins University recently utilized the bromine atom in this compound as a handle for radiohalogenation, creating PET imaging probes for tumor detection (Journal of Nuclear Medicine, 2023). The 5-oxopyrrolidine core provided favorable pharmacokinetic properties, with the radioiodinated analogs showing excellent in vivo stability and tumor uptake in preclinical models. This opens new possibilities for theranostic applications in oncology.

From a safety perspective, recent toxicological studies (Regulatory Toxicology and Pharmacology, 2024) have established preliminary safety profiles for this compound and its derivatives. The research indicated favorable in vitro cytotoxicity profiles (IC50 > 100 μM in most cell lines) and acceptable preliminary in vivo toxicity in rodent models at therapeutic doses. However, researchers noted the need for more comprehensive ADME studies to fully characterize the pharmacological potential of this chemical scaffold.

In conclusion, 1-(4-Bromophenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 91348-51-5) represents a promising multifunctional scaffold in medicinal chemistry with demonstrated applications in kinase inhibition, neuroprotection, radiopharmaceutical development, and beyond. The compound's structural features offer multiple points for chemical modification while maintaining favorable drug-like properties. Future research directions may include exploration of its potential in other therapeutic areas, further optimization of synthetic routes, and comprehensive preclinical evaluation of lead compounds derived from this scaffold.